Cas no 881082-93-5 (4-tert-butyl-N'-{1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}benzohydrazide)

• Product Name: 4-tert-butyl-N'-{1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}benzohydrazide
• CAS No: 881082-93-5
• MF: C₂₂H₂₂N₆O
• MW: 386.449683666229
• CID: 5853878
• PubChem ID: 7205616
• Update Time: 2025-06-29

4-tert-butyl-N'-{1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}benzohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-(tert-butyl)-N'-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)benzohydrazide
• 4-tert-butyl-N'-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)benzohydrazide
• AKOS002103396
• CHEMBL1374371
• K405-3817
• 881082-93-5
• NCGC00139176-01
• 4-tert-butyl-N'-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}benzohydrazide
• HMS1911B17
• F1887-0023
• BRD-K67222051-001-01-1
• 4-tert-butyl-N'-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)benzohydrazide
• 4-tert-butyl-N'-{1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}benzohydrazide

• Inchi： 1S/C22H22N6O/c1-22(2,3)16-11-9-15(10-12-16)21(29)27-26-19-18-13-25-28(20(18)24-14-23-19)17-7-5-4-6-8-17/h4-14H,1-3H3,(H,27,29)(H,23,24,26)
• InChI Key： YRTRKYXYTVJNCD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C(C)(C)C)NNC1=C2C=NN(C3C=CC=CC=3)C2=NC=N1

Computed Properties

• Exact Mass: 386.18550935g/mol
• Monoisotopic Mass: 386.18550935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 84.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-tert-butyl-N'-{1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}benzohydrazide

4-Tert-butyl-N'-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}benzohydrazide: A Comprehensive Overview

The compound with CAS No. 881082-93-5, known as 4-tert-butyl-N'-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}benzohydrazide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential bioactive properties. This compound belongs to the class of benzohydrazides, which are widely studied for their applications in drug discovery and material science. The molecule's structure incorporates a tert-butyl group attached to a benzene ring, which is further connected to a hydrazide moiety linked to a pyrazolo[3,4-d]pyrimidine ring system substituted with a phenyl group. This combination of functional groups and heterocyclic systems makes it a promising candidate for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. The synthesis typically begins with the preparation of the tert-butylbenzoic acid, which is then converted into its corresponding acid chloride. Subsequent reaction with hydrazine hydrate yields the benzohydrazide intermediate. The final step involves the coupling of this intermediate with the pyrazolo[3,4-d]pyrimidine derivative using appropriate coupling reagents under optimized conditions. The entire process is meticulously designed to ensure high yield and purity of the final product.

The structural complexity of 4-tert-butyl-N'-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}benzohydrazide endows it with unique physicochemical properties. For instance, the presence of the tert-butyl group imparts steric bulk, which can influence the molecule's solubility and stability. On the other hand, the pyrazolo[3,4-d]pyrimidine ring system is known for its aromaticity and potential hydrogen bonding capabilities, making it an attractive moiety for drug design. Recent studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes, suggesting its potential as a lead compound in therapeutic development.

In terms of pharmacological applications, 4-tert-butyl-N'-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}benzohydrazide has shown promise in preliminary in vitro assays targeting cancer cells. The compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis has been reported in recent research articles. Furthermore, its selectivity towards specific receptor systems indicates that it could serve as a template for designing more potent and selective drugs in the future.

The development of novel synthetic routes for this compound has also been a focal point of recent research efforts. Scientists have explored various catalytic systems and reaction conditions to optimize the synthesis process. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. Such advancements not only enhance the scalability of production but also pave the way for further modifications of the molecule to explore its full potential.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the compound's structure and purity. These methods provide critical insights into the molecular architecture and help validate experimental results. Additionally, computational studies using molecular modeling software have been conducted to predict the compound's interaction with biological targets at an atomic level.

In conclusion, 4-Tert-butyl-N'-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}benzohydrazide represents a fascinating example of how structural diversity can be harnessed to create bioactive molecules with therapeutic potential. Its synthesis, characterization, and preliminary biological evaluations highlight its significance in contemporary chemical research. As ongoing studies continue to unravel its properties and applications, this compound stands at the forefront of innovation in drug discovery and chemical design.